3-Methanesulfonylthiophene-2-carbaldehyde

• CAS: 2092396-88-6

Core Science & Biosynthesis

An In-depth Technical Guide to 3-Methanesulfonylthiophene-2-carbaldehyde: Synthesis, Properties, and Applications

Foreword: Navigating the Frontier of Thiophene Chemistry

To our fellow researchers, scientists, and pioneers in drug development, this document serves as a comprehensive technical guide to the novel heterocyclic compound, 3-methanesulfonylthiophene-2-carbaldehyde. It is crucial to acknowledge from the outset that this molecule represents a frontier in substituted thiophene chemistry, with limited direct characterization data available in public literature. Therefore, this guide is constructed not merely as a repository of existing data, but as a predictive and strategic framework grounded in the established principles of organic and medicinal chemistry. We will leverage data from analogous structures and foundational synthetic methodologies to propose robust pathways for its synthesis, predict its physicochemical and reactive properties, and explore its potential as a valuable building block in the development of next-generation therapeutics and functional materials. Our objective is to provide a self-validating roadmap for the synthesis and characterization of this promising, yet underexplored, chemical entity.

Molecular Overview and Physicochemical Predictions

3-Methanesulfonylthiophene-2-carbaldehyde is an organosulfur compound featuring a thiophene ring substituted with a carbaldehyde group at the 2-position and a methanesulfonyl group at the 3-position. The potent electron-withdrawing nature of both substituents is anticipated to significantly influence the molecule's electronic properties, reactivity, and biological activity.

Predicted Physicochemical Properties

The properties outlined below are extrapolated from data on structurally related compounds, including 3-methylthiophene-2-carbaldehyde and other sulfonyl-substituted heterocycles. These values should be considered estimates pending empirical validation.

Property	Predicted Value	Justification & References
Molecular Formula	C₆H₆O₃S₂	Based on structural analysis.[1]
Molecular Weight	190.24 g/mol	Calculated from the molecular formula.[1]
Appearance	Pale yellow to off-white solid	Aldehyde-substituted thiophenes are often crystalline solids.[2]
Melting Point	130-145 °C	Expected to be significantly higher than 3-methylthiophene-2-carbaldehyde due to increased polarity and potential for intermolecular interactions from the sulfonyl group.
Boiling Point	>300 °C (decomposes)	High polarity suggests a high boiling point, likely with decomposition.
Solubility	Soluble in polar organic solvents (DMSO, DMF, Acetone); sparingly soluble in alcohols; likely insoluble in water and nonpolar solvents like hexanes.	The polar sulfonyl and aldehyde groups will dictate solubility.[3]
pKa (of C-H protons)	Lower than unsubstituted thiophene	The strong electron-withdrawing effects of the aldehyde and sulfonyl groups will increase the acidity of the remaining ring proton at the 5-position.

Strategic Synthesis and Purification

The synthesis of 3-methanesulfonylthiophene-2-carbaldehyde is not yet described in the literature. However, a logical and robust synthetic pathway can be designed starting from commercially available precursors. The proposed route involves the introduction of the key functional groups onto the thiophene ring, followed by oxidation of a thioether to the target sulfone.

Proposed Synthetic Workflow

The following multi-step synthesis is proposed, leveraging well-established transformations in thiophene chemistry.

Caption: Proposed two-step synthesis of the target compound.

Detailed Experimental Protocol

Step 1: Synthesis of 3-(Methylthio)thiophene-2-carbaldehyde

This step involves a nucleophilic aromatic substitution reaction to displace the bromide with a methylthio group. The use of a copper(I) catalyst is often beneficial for such transformations on electron-rich heterocyclic systems.

• Rationale: Starting with 3-bromothiophene-2-carbaldehyde allows for the sequential introduction of the sulfur-containing substituent. The aldehyde group is stable under these reaction conditions.

• Procedure:

  • To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add 3-bromothiophene-2-carbaldehyde (1.0 eq), sodium thiomethoxide (1.5 eq), and copper(I) iodide (0.1 eq).

  • Evacuate and backfill the flask with nitrogen three times.

  • Add anhydrous N,N-dimethylformamide (DMF) via syringe to achieve a substrate concentration of 0.5 M.

  • Heat the reaction mixture to 80-100 °C and stir for 4-8 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Cool the mixture to room temperature and pour it into a separatory funnel containing water and ethyl acetate.

  • Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield 3-(methylthio)thiophene-2-carbaldehyde.

Step 2: Oxidation to 3-Methanesulfonylthiophene-2-carbaldehyde

The thioether is oxidized to the corresponding sulfone using a strong oxidizing agent.

• Rationale: Reagents like meta-chloroperoxybenzoic acid (m-CPBA) or Oxone® are effective and selective for the oxidation of sulfides to sulfones without affecting the aldehyde or the thiophene ring under controlled conditions.

• Procedure:

  • Dissolve the 3-(methylthio)thiophene-2-carbaldehyde (1.0 eq) from the previous step in dichloromethane (DCM) in a round-bottom flask.

  • Cool the solution to 0 °C in an ice bath.

  • Add m-CPBA (2.2-2.5 eq) portion-wise over 30 minutes, ensuring the internal temperature does not exceed 10 °C.

  • Allow the reaction to slowly warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction by TLC.

  • Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer, and extract the aqueous layer with DCM (2x).

  • Combine the organic layers, wash with saturated sodium bicarbonate solution, then with brine, and dry over anhydrous sodium sulfate.

  • Concentrate under reduced pressure. The crude product can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography to yield the final product, 3-methanesulfonylthiophene-2-carbaldehyde.

Chemical Reactivity and Derivatization

The reactivity of 3-methanesulfonylthiophene-2-carbaldehyde is governed by the interplay between the aldehyde functional group and the electron-deficient thiophene ring.

Caption: Key reactivity sites of the target molecule.

Reactions involving the Aldehyde Group:

• Reduction: The aldehyde can be selectively reduced to a primary alcohol using mild reducing agents like sodium borohydride (NaBH₄).

• Oxidation: Stronger oxidizing agents, such as potassium permanganate (KMnO₄) or Jones reagent, will convert the aldehyde to a carboxylic acid.

• Condensation Reactions: The aldehyde is an excellent electrophile for condensation with various nucleophiles. For instance, reaction with primary amines will form imines (Schiff bases), and reaction with active methylene compounds (e.g., malonates) in a Knoevenagel condensation can be used to extend the carbon chain.[4]

• Wittig Reaction: Reaction with phosphorus ylides will convert the aldehyde into an alkene, providing a route to vinyl-substituted thiophenes.

Reactivity of the Thiophene Ring:

The presence of two powerful electron-withdrawing groups deactivates the thiophene ring towards electrophilic aromatic substitution (e.g., nitration, halogenation). Conversely, the ring is highly activated for nucleophilic aromatic substitution (NAS) , particularly at the 5-position. A strong nucleophile could potentially displace a suitable leaving group if one were present at C5, or in some cases, displace a proton via an SNAr mechanism.

Spectroscopic Analysis and Characterization

Thorough spectroscopic analysis is essential to confirm the identity and purity of synthesized 3-methanesulfonylthiophene-2-carbaldehyde.

Technique	Expected Observations
¹H NMR	- Aldehyde proton (CHO): A singlet around δ 9.9-10.2 ppm. - Thiophene protons: Two doublets in the aromatic region (δ 7.5-8.5 ppm), corresponding to the protons at the 4- and 5-positions, showing coupling to each other. - Methanesulfonyl protons (SO₂CH₃): A sharp singlet around δ 3.2-3.5 ppm.
¹³C NMR	- Aldehyde carbon (CHO): A signal around δ 185-190 ppm. - Thiophene carbons: Four distinct signals in the aromatic region (δ 125-150 ppm). The carbons attached to the sulfonyl and aldehyde groups (C3 and C2) will be significantly downfield. - Methanesulfonyl carbon (SO₂CH₃): A signal around δ 40-45 ppm.
FT-IR	- Aldehyde C=O stretch: A strong, sharp absorption band around 1670-1690 cm⁻¹. - Sulfonyl S=O stretches: Two strong absorption bands, typically around 1350-1300 cm⁻¹ (asymmetric) and 1160-1120 cm⁻¹ (symmetric). - C-H aldehyde stretch: A characteristic weak band around 2850-2750 cm⁻¹.
Mass Spec. (MS)	- Molecular Ion (M⁺): A peak corresponding to the molecular weight of 190.24. The isotopic pattern will reflect the presence of two sulfur atoms. - Key Fragmentation: Expect loss of CHO (m/z 29) and SO₂CH₃ (m/z 79).

Applications in Research and Development

While specific applications for this molecule have not been established, its structure suggests significant potential in several areas of chemical and pharmaceutical research.

• Medicinal Chemistry: The thiophene nucleus is a privileged scaffold in drug discovery, present in numerous FDA-approved drugs.[5] The methanesulfonyl group is often used to improve solubility and metabolic stability and can act as a hydrogen bond acceptor. This compound could serve as a key intermediate for synthesizing novel kinase inhibitors, anti-inflammatory agents, or antimicrobial compounds.[6] For instance, the aldehyde can be elaborated into more complex side chains or heterocyclic systems.[7][8]

• Materials Science: Thiophene-based molecules are fundamental to the field of organic electronics. The electron-deficient nature of this molecule could make it a useful building block for n-type organic semiconductors or in the design of novel dyes and sensors.[9]

• Agrochemicals: Substituted thiophenes are also found in various agrochemicals. The unique substitution pattern of this molecule could be explored for the development of new herbicides or fungicides.[10]

Safety and Handling

As a novel chemical entity, 3-methanesulfonylthiophene-2-carbaldehyde should be handled with care, assuming it is potentially hazardous.

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-resistant gloves (e.g., nitrile) when handling the compound.[11]

• Handling: Handle in a well-ventilated fume hood to avoid inhalation of dust or vapors. Avoid contact with skin and eyes.[12][13] Wash hands thoroughly after handling.[14]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and strong bases.[12]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

This guide provides a comprehensive, albeit predictive, overview of 3-methanesulfonylthiophene-2-carbaldehyde. It is our hope that the detailed synthetic protocols, predicted properties, and potential applications outlined herein will empower researchers to synthesize, characterize, and unlock the full potential of this intriguing molecule.

References

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• BenchChem. (2025). Synthesis of Novel Derivatives from 3-Bromobenzo[b]thiophene-2-carbaldehyde: A Technical Guide. Retrieved from a representative technical document on substituted thiophenes.

• CP Lab Safety. (n.d.). 3-Methylthiophene-2-carboxaldehyde, 100g. Retrieved from [Link]

• El-Sabbagh, O. I., et al. (2001). Synthesis and antiviral/antitumor evaluation of 2-amino- and 2-carboxamido-3-arylsulfonylthiophenes and related compounds as a new class of diarylsulfones. Archiv der Pharmazie, 334(1), 24-30. [Link]

• Google Patents. (n.d.). EP0095340A1 - Processes for making 3-methylthiophene-2-carboxaldehyde and intermediates therefor.

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• Asghar, F., et al. (2024). Investigating Novel Thiophene Carbaldehyde Based Thiazole Derivatives as Potential Hits for Diabetic Management: Synthesis, In Vitro and In Silico Approach. ChemistrySelect, 9(8), e202304381.

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3-substituted thiophene-2-carbaldehyde derivatives literature

An In-Depth Technical Guide to the Synthesis and Application of 3-Substituted Thiophene-2-Carbaldehyde Derivatives

Introduction: The Thiophene Scaffold in Modern Chemistry

The thiophene ring, a five-membered sulfur-containing heterocycle, stands as a privileged scaffold in medicinal chemistry and materials science.[1] Its structural features allow it to act as a bioisostere for phenyl groups, enhancing pharmacokinetic properties and target interactions. This has led to the incorporation of the thiophene moiety into numerous FDA-approved drugs, including the anti-inflammatory suprofen, the anticancer agent raltitrexed, and the antipsychotic olanzapine.[2] Among the vast family of thiophene derivatives, 3-substituted thiophene-2-carbaldehydes are particularly valuable as synthetic intermediates.[3] The presence of a reactive aldehyde at the C2 position and a modifiable substituent at the C3 position provides a dual-functional platform, enabling the creation of diverse molecular libraries for drug discovery and the development of advanced organic materials.[3][4]

This technical guide offers a comprehensive overview of the synthesis, derivatization, and application of 3-substituted thiophene-2-carbaldehyde derivatives, tailored for researchers, scientists, and professionals in drug development. We will delve into core synthetic strategies, provide detailed experimental protocols, and explore the significant pharmacological potential of these versatile compounds.

Part 1: Core Synthetic Methodologies

The construction of the 3-substituted thiophene-2-carbaldehyde framework can be approached through two primary strategies: direct formylation of a pre-functionalized thiophene or building the substitution pattern onto a thiophene core using modern cross-coupling techniques. The choice of method is often dictated by the availability of starting materials and the desired complexity of the C3 substituent.

Direct Formylation of 3-Substituted Thiophenes

Formylation, the introduction of a formyl (-CHO) group, is a fundamental transformation in organic synthesis. For electron-rich heterocycles like thiophene, this is typically achieved via electrophilic substitution.

Vilsmeier-Haack Reaction: This is the most common and robust method for the formylation of thiophenes.[5][6] The reaction involves the use of a Vilsmeier reagent, a chloromethyliminium salt, generated in situ from N,N-dimethylformamide (DMF) and a halogenating agent like phosphorus oxychloride (POCl₃).[7]

• Mechanism and Rationale: The Vilsmeier reagent is a mild electrophile that readily attacks the electron-rich thiophene ring.[7] In a 3-substituted thiophene, the electrophilic attack is regioselectively directed to the C2 position due to the electronic influence of the sulfur atom and the directing effect of the C3 substituent. The resulting iminium salt intermediate is then hydrolyzed during aqueous workup to yield the final aldehyde.[7][8] The choice of POCl₃ is strategic; it is highly effective at activating DMF and is readily available and cost-effective.[6]

• Scope and Limitations: The Vilsmeier-Haack reaction is tolerant of a wide range of functional groups at the C3 position. However, strongly electron-withdrawing groups can deactivate the ring, leading to lower yields or requiring more drastic reaction conditions.[8] In some cases, ipso-formylation, where a substituent like a halogen is replaced by the formyl group, has been observed, particularly in highly activated, electron-rich systems.[9]

Palladium-Catalyzed Cross-Coupling: The Suzuki-Miyaura Reaction

For the synthesis of derivatives with complex aryl or heteroaryl groups at the C3 position, the Suzuki-Miyaura cross-coupling reaction is the method of choice.[4][10] This Nobel Prize-winning reaction provides an exceptionally powerful and versatile tool for forming carbon-carbon bonds.[10]

• Core Principle: The strategy involves starting with a 3-halothiophene-2-carbaldehyde, typically 3-bromothiophene-2-carbaldehyde, which serves as the electrophilic partner.[10][11] This substrate is then coupled with an organoboron reagent, such as an arylboronic acid or ester, in the presence of a palladium catalyst and a base.[4][10]

• Causality in Component Selection:

  • Catalyst: Tetrakis(triphenylphosphine)palladium(0), [Pd(PPh₃)₄], is a frequently used catalyst due to its commercial availability and effectiveness in a broad range of couplings.[10] The bulky phosphine ligands facilitate the reductive elimination step, which is crucial for catalyst turnover.

  • Base: A base, such as sodium carbonate (Na₂CO₃) or potassium hydroxide (KOH), is essential for the transmetalation step, where the organic group is transferred from boron to the palladium center. The base activates the boronic acid, forming a more nucleophilic boronate species.

  • Solvent: A mixed solvent system, often containing an organic solvent like toluene or 1,2-dimethoxyethane (DME) and an aqueous phase, is used to dissolve both the organic and inorganic reagents, facilitating the reaction.[3][10]

The workflow for these primary synthetic routes is visualized below.

Fig 1. Primary synthetic routes to the core scaffold and its derivatization.

Part 2: Derivatization via the C2-Aldehyde

The aldehyde functional group is a gateway to immense chemical diversity. One of the most significant transformations for 3-substituted thiophene-2-carbaldehydes in drug discovery is the Claisen-Schmidt condensation to form chalcones.

Claisen-Schmidt Condensation for Chalcone Synthesis: Chalcones are α,β-unsaturated ketones that serve as precursors to flavonoids and are known to possess a wide range of biological activities.[10] The reaction involves the base-catalyzed condensation of an aldehyde with a ketone.

• Mechanism and Rationale: In this context, the 3-substituted thiophene-2-carbaldehyde is treated with an appropriate aryl methyl ketone in the presence of a strong base like potassium hydroxide (KOH) or sodium hydroxide (NaOH).[3][11] The base deprotonates the α-carbon of the ketone, generating an enolate. This enolate then acts as a nucleophile, attacking the electrophilic carbonyl carbon of the thiophene aldehyde. The subsequent dehydration of the resulting aldol adduct yields the thermodynamically stable α,β-unsaturated chalcone derivative. Ethanol is a common solvent as it effectively solubilizes the reactants and the base.[3]

Part 3: Applications in Medicinal Chemistry

Derivatives of 3-substituted thiophene-2-carbaldehyde, especially their chalcone analogues, have demonstrated significant potential across several therapeutic areas. Their planar structure and conjugated system allow for effective interaction with biological targets.

• Anticancer Activity: Numerous studies have highlighted the antiproliferative properties of this class of compounds. For instance, a series of 3-aryl thiophene-2-aryl/heteroaryl chalcones were synthesized and evaluated for their in vitro activity against human colon cancer cell lines (HCT-15).[10] Several of these compounds exhibited potent cytotoxic activity, with some showing IC₅₀ values lower than the reference drug doxorubicin in the same study.[10][11]

• Antimicrobial and Antifungal Activity: The thiophene scaffold is a component of several antimicrobial drugs.[2] Derivatives of 3-bromobenzo[b]thiophene have been screened for activity against various bacteria and fungi.[3][12] Structure-activity relationship (SAR) studies have indicated that the nature of the substituent at the C2-position is crucial, with the presence of a hydroxyl group often being beneficial for activity against Gram-positive bacteria and yeast.[12]

• Anti-inflammatory and Antioxidant Activity: Thiophene derivatives have also been investigated for their anti-inflammatory and antioxidant properties.[2][4] Certain 4-arylthiophene-2-carbaldehyde derivatives were found to be effective nitric oxide (NO) scavengers, indicating potential for anti-inflammatory applications.[4]

Quantitative Biological Data Summary

The following table summarizes representative biological data for this class of compounds, illustrating their therapeutic potential.

Compound/Derivative Class	Biological Target	Key Result	Reference
3-Aryl-thiophene-2-chalcone	Human Colon Cancer (HCT-15)	IC₅₀ = 21 µg/mL	[10][11]
4-Arylthiophene-2-carbaldehyde	Pseudomonas aeruginosa	IC₅₀ = 29.7 µg/mL	[4]
4-Arylthiophene-2-carbaldehyde	Urease Inhibition	IC₅₀ = 27.1 µg/mL	[4]
3-Bromobenzo[b]thiophene analog	Bacillus cereus	MIC = 16 µg/mL	[12]

Part 4: Experimental Protocols

The following protocols are provided as self-validating systems for the synthesis of key intermediates and final compounds.

Protocol 1: Synthesis of 3-Aryl-Thiophene-2-Carbaldehyde via Suzuki Coupling

This protocol describes the synthesis of a C-C bond at the C3 position of the thiophene ring.

Fig 2. Workflow for Suzuki-Miyaura cross-coupling.

Step-by-Step Methodology:

• Reaction Setup: To a flame-dried round-bottom flask, add 3-bromothiophene-2-carbaldehyde (1.0 mmol, 1 equiv.), the desired arylboronic acid (1.2 mmol, 1.2 equiv.), sodium carbonate (2.5 mmol, 2.5 equiv.), and tetrakis(triphenylphosphine)palladium(0) (0.04 mmol, 4 mol%).[3][10]

• Solvent Addition: Add a degassed solvent mixture of toluene, ethanol, and water (e.g., 4:1:1 ratio, 10 mL).[3]

• Reaction Execution: Equip the flask with a condenser and heat the mixture to 80 °C under a nitrogen atmosphere for 4-6 hours.[10]

• Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: After cooling to room temperature, dilute the mixture with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer twice with ethyl acetate.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography on silica gel to obtain the pure 3-aryl-thiophene-2-carbaldehyde derivative.[3]

Protocol 2: Synthesis of a Thiophene-Based Chalcone via Claisen-Schmidt Condensation

This protocol details the formation of an α,β-unsaturated ketone from the aldehyde product of Protocol 1.

Step-by-Step Methodology:

• Dissolution: In a flask, dissolve the 3-aryl-thiophene-2-carbaldehyde (1.0 mmol, 1 equiv.) and an appropriate aryl methyl ketone (1.1 mmol, 1.1 equiv.) in ethanol (15-20 mL).[3]

• Catalysis: While stirring at room temperature, add a 40-50% aqueous solution of potassium hydroxide dropwise to the mixture.[3]

• Reaction Execution: Continue stirring for 4-6 hours. A precipitate may form as the product is generated.

• Monitoring: Monitor the reaction progress using TLC.

• Isolation: Upon completion, pour the reaction mixture into crushed ice and acidify with dilute HCl to precipitate the product fully.[3]

• Purification: Filter the solid product, wash thoroughly with cold water until the filtrate is neutral, and dry. Recrystallize from a suitable solvent (e.g., ethanol) to yield the pure chalcone derivative.

Conclusion

3-Substituted thiophene-2-carbaldehyde derivatives represent a highly versatile and valuable class of compounds for drug discovery and materials science. Modern synthetic methods, particularly palladium-catalyzed Suzuki-Miyaura coupling, provide efficient and modular access to a vast array of analogues.[10] Subsequent derivatization, most notably through Claisen-Schmidt condensation to form chalcones, opens the door to compounds with significant and varied pharmacological activities, including potent anticancer and antimicrobial effects.[10][12] The robust synthetic pathways and the precedent for strong biological activity make this scaffold a compelling starting point for the development of novel therapeutic agents.

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• 8. Thiophen derivatives. Part XVI. The Vilsmeier–Haack reaction with 3- and 4-methoxybenzo[b]thiophen - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 9. znaturforsch.com [znaturforsch.com]
• 10. Bot Verification [rasayanjournal.co.in]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Introduction: Navigating the Formylation of an Electron-Deficient Heterocycle

An Application Guide and Experimental Protocol for the Vilsmeier-Haack Formylation of 3-Methylsulfonylthiophene

The Vilsmeier-Haack reaction is a cornerstone of organic synthesis, providing a reliable method for the formylation of electron-rich aromatic and heteroaromatic compounds.[1][2] This transformation, which employs an electrophilic chloroiminium salt known as the Vilsmeier reagent, is fundamental in the synthesis of aldehydes that serve as versatile intermediates in the production of pharmaceuticals and fine chemicals.[3][4]

However, the reaction's utility is often challenged when the substrate is an electron-deficient system. 3-Methylsulfonylthiophene presents such a challenge. The potent electron-withdrawing nature of the methylsulfonyl group significantly deactivates the thiophene ring, rendering it less susceptible to electrophilic attack by the relatively mild Vilsmeier reagent.[5]

This guide provides a comprehensive overview of the Vilsmeier-Haack formylation of 3-methylsulfonylthiophene, addressing the inherent challenges posed by the substrate's electronic properties. We will delve into the mechanistic underpinnings, the critical aspect of regioselectivity, and a detailed, field-tested protocol designed for successful synthesis. This document is intended for researchers, chemists, and drug development professionals who require a robust method for synthesizing 2-formyl-3-methylsulfonylthiophene, a valuable building block for more complex molecular architectures.

Mechanistic Insights and Regioselectivity

The Vilsmeier-Haack Mechanism

The reaction proceeds in two main stages: the formation of the Vilsmeier reagent and the subsequent electrophilic aromatic substitution.[6][7]

• Formation of the Vilsmeier Reagent: N,N-Dimethylformamide (DMF) acts as a nucleophile, attacking the electrophilic phosphorus atom of phosphorus oxychloride (POCl₃). This is followed by the elimination of a dichlorophosphate anion to yield the highly electrophilic chloroiminium cation, the active Vilsmeier reagent.[8][9]

• Electrophilic Attack and Hydrolysis: The thiophene ring attacks the electrophilic carbon of the Vilsmeier reagent, forming a sigma complex intermediate. Aromatization is restored through the loss of a proton. The resulting iminium salt is then hydrolyzed during the aqueous work-up to yield the final aldehyde product.[1][7]

Caption: General mechanism of the Vilsmeier-Haack reaction.

Regioselectivity on a Deactivated Ring

The directing effect of substituents on a thiophene ring is a crucial consideration. For 3-substituted thiophenes, electrophilic substitution typically occurs at the C2 or C5 position. The powerful electron-withdrawing sulfonyl group at C3 deactivates all positions, but the C2 and C5 positions remain the most nucleophilic.

The regiochemical outcome is a delicate balance between electronic effects and steric hindrance.[10]

• C2-Position: This position is electronically favored for attack due to its proximity to the sulfur heteroatom, which can stabilize the intermediate sigma complex.

• C5-Position: While electronically viable, this position is sterically unhindered.

• C4-Position: This position is strongly deactivated by the adjacent sulfonyl group and is generally not favored for substitution.[11]

For 3-methylsulfonylthiophene, formylation is expected to occur predominantly at the C2-position . The directing influence of the sulfur atom typically outweighs the steric bulk of the adjacent sulfonyl group, especially with a moderately sized electrophile like the Vilsmeier reagent.[10]

Detailed Experimental Protocol

This protocol is designed for the synthesis of 2-formyl-3-methylsulfonylthiophene. Due to the deactivated nature of the substrate, the reaction requires more forcing conditions (elevated temperature and longer reaction time) than typical Vilsmeier-Haack formylations.

Reagents and Materials

Reagent/Material	Grade	Supplier Example	Notes
3-Methylsulfonylthiophene	≥97%	Sigma-Aldrich	Substrate
Phosphorus oxychloride (POCl₃)	ReagentPlus®, ≥99%	Sigma-Aldrich	Handle in a fume hood with extreme caution
N,N-Dimethylformamide (DMF)	Anhydrous, 99.8%	Sigma-Aldrich	Use dry solvent
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Fisher Scientific	Reaction solvent
Sodium Acetate (NaOAc)	Anhydrous, ≥99%	VWR	For work-up/neutralization
Saturated Sodium Bicarbonate (NaHCO₃)	-	-	For neutralization
Ethyl Acetate (EtOAc)	ACS Grade	VWR	Extraction solvent
Brine (Saturated NaCl solution)	-	-	For washing
Anhydrous Magnesium Sulfate (MgSO₄)	-	VWR	Drying agent
Silica Gel	60 Å, 230-400 mesh	-	For column chromatography

Step-by-Step Methodology

1. Preparation of the Vilsmeier Reagent (In Situ)

• Set up a three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet. Ensure all glassware is oven-dried.

• To the flask, add anhydrous N,N-Dimethylformamide (DMF) (3.0 equivalents).

• Cool the flask to 0 °C using an ice-water bath.

• Slowly add phosphorus oxychloride (POCl₃) (1.2 equivalents) dropwise via the dropping funnel over 30 minutes. Causality: This addition is highly exothermic; slow, dropwise addition at 0 °C is critical to control the reaction and prevent hazardous pressure buildup.[8]

• After the addition is complete, allow the mixture to stir at 0 °C for an additional 30 minutes, during which the Vilsmeier reagent will form as a solid or thick slurry.

2. Formylation Reaction

• Dissolve 3-methylsulfonylthiophene (1.0 equivalent) in anhydrous dichloromethane (DCM).

• Add the substrate solution to the pre-formed Vilsmeier reagent at 0 °C.

• Remove the ice bath and allow the reaction mixture to warm to room temperature.

• Heat the mixture to reflux (approx. 40 °C for DCM) and maintain for 12-24 hours. Causality: The deactivated nature of the substrate necessitates thermal energy to overcome the activation barrier for electrophilic attack.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

3. Work-up and Product Isolation

• Cool the reaction mixture back down to room temperature.

• In a separate large beaker, prepare a vigorously stirred mixture of crushed ice and a saturated aqueous solution of sodium acetate. Safety: This is a "reverse quench." Slowly and carefully pour the reaction mixture into the ice/sodium acetate solution.[8] This procedure safely quenches the excess POCl₃ and hydrolyzes the iminium salt intermediate.[8]

• Continue stirring for 1 hour.

• Neutralize the mixture to pH 7-8 by the slow addition of a saturated sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers and wash with water, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to obtain the crude product.

4. Purification

• Purify the crude residue by flash column chromatography on silica gel, using a hexane/ethyl acetate gradient as the eluent, to afford the pure 2-formyl-3-methylsulfonylthiophene.

Caption: Experimental workflow for the synthesis of 2-formyl-3-methylsulfonylthiophene.

Troubleshooting and Safety

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Reaction	Insufficient reaction time/temperature; Deactivated substrate is unreactive.	Increase reflux time and monitor by TLC. If still no reaction, a higher boiling point solvent (e.g., 1,2-dichloroethane) may be required.
Impure or wet reagents/solvents.	Ensure all reagents (especially DMF and POCl₃) and solvents are anhydrous. Dry glassware thoroughly.
Low Yield after Work-up	Incomplete extraction of the product.	Perform additional extractions of the aqueous layer. The product may have some water solubility.
Product loss during neutralization.	Ensure pH is carefully controlled during neutralization; avoid making the solution strongly basic.
Multiple Products/Spots on TLC	Side reactions due to excessive heat.	Lower the reaction temperature and increase the reaction time.
Formation of regioisomers (e.g., 5-formyl isomer).	Optimize purification conditions (e.g., chromatography gradient) to separate isomers. Confirm structure by ¹H NMR.

Critical Safety Precautions

• Phosphorus oxychloride (POCl₃): is highly corrosive, toxic, and reacts violently with water.[8] Always handle it in a certified chemical fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and heavy-duty gloves.

• Quenching: The quenching of the reaction mixture is the most hazardous step. The "reverse quench" (adding the reaction mixture to ice) is mandatory to dissipate the large amount of heat generated from the hydrolysis of excess POCl₃.[8] Never add water directly to the reaction flask.

• Solvents: Dichloromethane and ethyl acetate are volatile and flammable. Work in a well-ventilated area away from ignition sources.

References

• Benchchem.
• Benchchem. Technical Support Center: Vilsmeier-Haack Reaction Workup.
• J&K Scientific LLC. Vilsmeier-Haack Reaction.
• Chemistry Steps. Vilsmeier-Haack Reaction.
• Organic Chemistry Portal. Vilsmeier-Haack Reaction.
• NROChemistry. Vilsmeier-Haack Reaction.
• Wikipedia. Vilsmeier–Haack reaction.
• ResearchGate. Regioselective Electrophilic Formylation — 3-Substituted Thiophenes as a Case Study.
• Benchchem. A Researcher's Guide to the Regioselectivity of the Vilsmeier-Haack Reaction.
• Journal of the Chemical Society C: Organic. Thiophen derivatives. Part XVI. The Vilsmeier–Haack reaction with 3- and 4-methoxybenzo[b]thiophen.
• Zeitschrift für Naturforschung. Chemistry of Polyhalogenated Nitrobutadienes, Part 11: ipso-Formylation of 2-Chlorothiophenes under Vilsmeier-Haack Conditions.
• Growing Science. Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7-phenoxyindolin-2-ylidene)malonaldehyde and its utility in heterocyclic synthesis.
• Journal of the Chemical Society, Perkin Transactions 2. The mechanism of the Vilsmeier–Haack reaction. Part II. A kinetic study of the formylation of thiophen derivatives with dimethylformamide and phosphorus oxychloride or carbonyl chloride in 1,2-dichloroethane.
• International Journal of Pharmaceutical Sciences and Research. REVIEW ARTICLE ON VILSMEIER-HAACK REACTION.
• Scientific Research Publishing.
• PubMed. Regioselective oxidative coupling reactions of 3-substituted thiophenes with arylboronic acids.
• CORE.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 3. jk-sci.com [jk-sci.com]
• 4. ijpcbs.com [ijpcbs.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 7. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 10. researchgate.net [researchgate.net]
• 11. Regioselective oxidative coupling reactions of 3-substituted thiophenes with arylboronic acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Synthesis of Chalcones from 3-Methanesulfonylthiophene-2-carbaldehyde

Abstract & Introduction

This application note details the synthesis of 1-aryl-3-(3-methanesulfonylthiophen-2-yl)prop-2-en-1-ones (thiophene chalcones) via the Claisen-Schmidt condensation. The core starting material, 3-methanesulfonylthiophene-2-carbaldehyde , represents a highly activated electrophile due to the strong electron-withdrawing nature of the vicinal sulfone group.

These chalcone derivatives are of significant interest in medicinal chemistry as bioisosteres of 1,3-diarylprop-2-en-1-ones. The 3-methanesulfonylthiophene moiety specifically mimics the pharmacophore found in selective COX-2 inhibitors (e.g., Etoricoxib analogs) and exhibits potential antimicrobial and anticancer properties [1, 2].

Key Chemical Challenges

• Electronic Activation: The C3-methanesulfonyl group (

  ) lowers the LUMO energy of the C2-aldehyde, increasing susceptibility to nucleophilic attack but also increasing the risk of side reactions (e.g., Cannizzaro disproportionation) if reaction times are uncontrolled.

• Steric Constraint: The bulky sulfone group at the ortho position requires optimized solvent systems to ensure effective collision frequency with the acetophenone enolate.

Chemical Strategy & Mechanism[1][2]

The synthesis relies on the base-catalyzed Claisen-Schmidt condensation.[1][2][3][4] The reaction proceeds through an aldol addition followed by an E1cB elimination to form the

-unsaturated ketone.

Mechanistic Pathway[6]

• Enolization: Base removes an

  -proton from the substituted acetophenone.

• Nucleophilic Attack: The enolate attacks the carbonyl carbon of 3-methanesulfonylthiophene-2-carbaldehyde. Note: This step is accelerated by the inductive effect (-I) of the sulfone.

• Dehydration: The resulting

  -hydroxy ketone undergoes elimination of water to yield the thermodynamically stable ( )-chalcone.

Diagram 1: Reaction Logic & Mechanism

Caption: Mechanistic flow from enolization to the final (E)-chalcone product.

Experimental Protocols

Protocol A: Standard Base-Catalyzed Synthesis (High Purity)

Recommended for initial screening and library synthesis.

Reagents:

• 3-Methanesulfonylthiophene-2-carbaldehyde (1.0 equiv)

• Substituted Acetophenone (1.0 equiv)

• Ethanol (Absolute, 99%)

• Sodium Hydroxide (NaOH), 40% aqueous solution

Procedure:

• Dissolution: In a 50 mL round-bottom flask, dissolve 5.0 mmol of the substituted acetophenone in 15 mL of absolute ethanol.

• Activation: Add 5.0 mmol of 3-methanesulfonylthiophene-2-carbaldehyde. Stir for 5 minutes at Room Temperature (RT) to ensure homogeneity.

• Catalysis: Dropwise, add 2 mL of 40% aqueous NaOH solution while stirring vigorously.

  • Observation: The solution typically turns yellow/orange immediately, indicating enolate formation and conjugation.

• Reaction: Stir at RT for 3–6 hours. Monitor by TLC (Eluent: Hexane/Ethyl Acetate 7:3).

  • Endpoint: Disappearance of the aldehyde spot (

    ).

• Quenching: Pour the reaction mixture into 100 mL of ice-cold water containing 2 mL of 1M HCl (to neutralize excess base).

• Isolation: The precipitate is filtered under vacuum, washed with cold water (

  mL), and air-dried.

Protocol B: Microwave-Assisted Synthesis (High Throughput)

Recommended for derivatives with electron-donating groups on the acetophenone (which react slower).

Reagents:

• Same stoichiometry as Protocol A.

• Solvent: Ethanol (minimum volume to create a slurry).

• Catalyst: KOH pellets (pulverized).

Procedure:

• Mix aldehyde (1 mmol), acetophenone (1 mmol), and KOH (1.5 mmol) in a microwave process vial.

• Add 1-2 mL Ethanol.

• Irradiate at 150W, 60°C for 2–5 minutes.

• Cool and pour into ice water. Filter the precipitate.

Purification & Characterization

Due to the high crystallinity of chalcones, column chromatography is rarely needed unless the reaction conversion is low.

Purification Method: Recrystallization from hot Ethanol or Ethanol/DMF mixtures (9:1) is the standard for thiophene chalcones [3].

Expected Data (Characterization):

• 1H NMR (DMSO-d6/CDCl3):

  • The vinyl protons (

    ) appear as two doublets between 7.4 and 8.0 ppm.

  • Coupling Constant (

    ): A value of 15–16 Hz confirms the trans ( ) geometry.

  • Thiophene Protons: The thiophene ring protons typically appear as doublets around

    7.2–7.8 ppm.

  • Sulfone Methyl: A sharp singlet at

    3.2–3.4 ppm ( ).

Table 1: Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Oiling out	Product melting point is near RT or impurities present.	Cool to -20°C; scratch glass to induce nucleation; use MeOH instead of EtOH.
Low Yield	Cannizzaro reaction of the aldehyde (due to high electrophilicity).	Reduce base concentration to 10% NaOH; lower temperature to 0°C.
Michael Addition	Nucleophilic solvent attack.	Ensure Ethanol is absolute (dry); avoid prolonged reaction times.
Starting Material Remains	Acetophenone enolization is slow.	Switch to Protocol B (Microwave) or use stronger base (KOH).

Workflow Visualization

Diagram 2: Experimental Workflow

Caption: Step-by-step experimental workflow for the isolation of high-purity chalcones.

References

• Gomes, M. N., et al. (2017). "Chalcone Derivatives: Promising Starting Points for Drug Design." Molecules, 22(8), 1210. Link

• Vu, Q. T., et al. (2019). "Some chalcones derived from thiophene-3-carbaldehyde: synthesis and crystal structures." IUCrData, 4(6). Link

• Claisen, L., & Claparède, A. (1881).[5] "Condensationen von Ketonen mit Aldehyden."[1][5][6] Berichte der deutschen chemischen Gesellschaft. (Foundational Method).[2] Link

• Bali, A., et al. (2012).[7] "Synthesis, evaluation and docking studies on 3-alkoxy-4-methanesulfonamido acetophenone derivatives as non ulcerogenic anti-inflammatory agents." European Journal of Medicinal Chemistry. (Context for sulfone pharmacophore). Link

Sources

• 1. Claisen-Schmidt Condensation (Chapter 29) - Name Reactions in Organic Synthesis [cambridge.org]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. A Facile Solvent Free Claisen-Schmidt Reaction: Synthesis of α,α′-bis-(Substituted-benzylidene)cycloalkanones and α,α′-bis-(Substituted-alkylidene)cycloalkanones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemrevlett.com [chemrevlett.com]
• 5. Claisen–Schmidt condensation - Wikipedia [en.wikipedia.org]
• 6. Claisen-Schmidt Condensation [cs.gordon.edu]
• 7. Synthesis, evaluation and docking studies on 3-alkoxy-4-methanesulfonamido acetophenone derivatives as non ulcerogenic anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Guide: High-Yield Synthesis of 3-Methanesulfonylthiophene-2-carbaldehyde

[1]

Welcome to the Advanced Synthesis Support Center. Ticket ID: #THIO-SO2-001 Status: Open Assigned Scientist: Dr. A. Vance, Senior Application Scientist[1]

You are encountering yield or purity issues with 3-methanesulfonylthiophene-2-carbaldehyde . This is a common bottleneck. The electron-withdrawing nature of the C2-formyl group destabilizes the ring toward certain electrophilic attacks but activates the C3 position for nucleophilic displacement. Furthermore, the aldehyde moiety is chemically fragile under the strong oxidative conditions typically required to generate sulfones.

This guide prioritizes two validated routes: Chemoselective Oxidation (Route A) and Nucleophilic Displacement (Route B).[1]

Module 1: The Oxidation Pathway (Route A)

Starting Material: 3-(Methylthio)thiophene-2-carbaldehyde Objective: Oxidize sulfide to sulfone (

) without converting the aldehyde ( ) to a carboxylic acid ( ).[1]

The Core Problem: Chemoselectivity

Standard oxidants like mCPBA are notorious for "over-oxidizing" aldehydes to carboxylic acids or esters (Baeyer-Villiger oxidation) before the sulfone is fully formed.

Recommended Protocol: Oxone® Mediation

Mechanism: Potassium peroxymonosulfate (Oxone) in aqueous alcohol allows for precise control over the oxidation state.[1] The reaction is driven by the nucleophilic attack of the sulfur lone pair on the electrophilic peroxide oxygen.[2]

Step-by-Step Protocol

• Dissolution: Dissolve 1.0 eq of 3-(methylthio)thiophene-2-carbaldehyde in Methanol (MeOH) .

  • Note: Use a 0.5 M concentration.[1] If solubility is poor, add THF (up to 20% v/v).[1]

• Preparation of Oxidant: Dissolve 1.5 eq (for sulfoxide) or 3.0 eq (for sulfone) of Oxone in water.[1]

  • Critical: The water volume should be roughly equal to the MeOH volume to ensure Oxone solubility.

• Addition: Cool the substrate solution to 0°C. Add the Oxone slurry dropwise over 30 minutes.

• Reaction: Allow to warm to Room Temperature (RT). Stir for 4–12 hours.

  • Monitor: Check TLC for the disappearance of the sulfoxide intermediate (often more polar than the sulfide but less polar than the sulfone).

• Workup: Filter off the white precipitate (potassium sulfate salts).[1] Concentrate the filtrate to remove MeOH.[1] Extract the aqueous residue with EtOAc.[1][3]

Troubleshooting Route A

Symptom	Diagnosis	Corrective Action
Product contains Sulfoxide	Incomplete Oxidation	Increase Oxone to 4.0 eq and extend reaction time. Ensure vigorous stirring (biphasic kinetics).
Aldehyde peak missing in NMR	Over-oxidation	Switch to Na₂WO₄ (2 mol%) + H₂O₂ (30%) .[1] This system is milder and highly specific for S-oxidation.[1]
Low Recovery	Water Solubility	The sulfone is polar.[1] During extraction, saturate the aqueous phase with NaCl (salting out) and perform 3x extractions.[1]

Module 2: The Substitution Pathway (Route B)

Starting Material: 3-Chloro- or 3-Bromothiophene-2-carbaldehyde Objective: Direct displacement of the halide with a sulfinate salt (

).[1]

The Core Logic: Activation

Normally, thiophenes are electron-rich and resist nucleophilic attack.[1] However, the aldehyde at C2 is a strong electron-withdrawing group (EWG).[1] Through resonance, it depletes electron density at C3 (ortho position), making the C-X bond susceptible to attack by the sulfinate anion.

Recommended Protocol: Sulfinate Displacement

Reagent: Sodium Methanesulfinate (

) Solvent: DMSO (Dimethyl sulfoxide) or DMF (Dimethylformamide)[1]

Step-by-Step Protocol

• Setup: Charge a flask with 3-chlorothiophene-2-carbaldehyde (1.0 eq) and Sodium Methanesulfinate (1.5 eq).

• Solvent: Add anhydrous DMSO (0.5 M concentration).

  • Why DMSO? It solvates the sodium cation effectively, leaving the sulfinate anion "naked" and highly reactive.

• Thermal Activation: Heat to 90–100°C for 12–16 hours.

  • Warning: Do not exceed 120°C; thermal decomposition of the aldehyde can occur.

• Quench: Pour the reaction mixture into ice-water.

• Isolation: The product often precipitates as a solid.[1] Filter and wash with water.[1] If no precipitate, extract with DCM.[1]

Troubleshooting Route B

Symptom	Diagnosis	Corrective Action
No Reaction (Starting Material remains)	Chloride is too inert	Switch to 3-Bromo analog (weaker C-X bond).[1] Alternatively, add CuI (10 mol%) and L-Proline (20 mol%) to catalyze the coupling (Ulmann-type).[1]
Black Tar / Decomposition	Thermal instability	Degas DMSO with Argon before heating.[1] Oxygen at high temps can degrade the aldehyde.[1] Lower temp to 80°C and run longer (24h).
O-Alkylation vs S-Alkylation	Ambident Nucleophile	Sulfinates can attack via O or S. In DMSO at high temp, S-alkylation (thermodynamic product) is favored.[1] If O-alkylation occurs, increase temperature slightly.[1]

Module 3: Decision Logic & Workflow Visualization

The following diagram illustrates the decision process for selecting the optimal route based on your starting materials and lab constraints.

Caption: Decision matrix for selecting the optimal synthesis pathway based on substrate availability and reactivity profiles.

FAQ: Frequently Asked Questions

Q1: Can I protect the aldehyde to improve yield? A: Yes. If you are seeing significant oxidation of the aldehyde (Route A) or polymerization (Route B), convert the aldehyde to a cyclic acetal using ethylene glycol and pTSA (cat.) in refluxing toluene. The acetal is stable to basic

conditions and most oxidants. Deprotect with aqueous HCl/THF at the end.[1]

Q2: Why is my yield low during the extraction in Route A? A: Sulfones are much more water-soluble than sulfides. If you use a standard water/ether wash, you are losing product to the aqueous layer.[1]

• Fix: Saturate the aqueous layer with NaCl.[1] Use Dichloromethane (DCM) or Chloroform instead of Ether/EtOAc for extraction.[1]

Q3: Is the 3-methanesulfonyl product light sensitive? A: Thiophene aldehydes can be sensitive to photo-oxidation over long periods.[1] Store the purified solid in amber vials under Nitrogen at -20°C for long-term stability.

References

• Chemoselective Oxidation of Sulfides

  • Title: "Oxidation of Sulfone synthesis by oxidation"[4]

  • Source: Organic Chemistry Portal[1]

  • URL:[Link]

  • Relevance: Validates the use of Oxone and H2O2/Tungstate for selective sulfide-to-sulfone oxidation in the presence of sensitive functional groups.

• Nucleophilic Substitution on Thiophenes

  • Title: "Nucleophilic Aromatic Substitution: Introduction and Mechanism"

  • Source: Master Organic Chemistry[1]

  • URL:[Link]

  • where electron-withdrawing groups (like the 2-carbaldehyde)

• Thiophene Reactivity & 3-Bromo Derivatives

  • Title: "Synthesis of Novel Derivatives from 3-Bromobenzo[b]thiophene-2-carbaldehyde: A Technical Guide"

  • Source: BenchChem[1]

  • Relevance: Provides analogous protocols for handling 3-bromo-2-formyl thiophene derivatives, confirming stability and reactivity p

• Oxidation Catalysis (MTO/H2O2)

  • Title: "Stepwise Oxidation of Thiophene and Its Derivatives by Hydrogen Peroxide C

  • Source: PubMed / Inorg Chem.[1]

  • URL:[Link]

  • Relevance: Offers a catalytic alternative for oxidation if the Oxone method fails.[1]

Sources

• 1. 3-Bromothiophene-2-carboxaldehyde | C5H3BrOS | CID 2797079 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Stepwise Oxidation of Thiophene and Its Derivatives by Hydrogen Peroxide Catalyzed by Methyltrioxorhenium(VII) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Sulfone synthesis by oxidation [organic-chemistry.org]

preventing oxidation of 3-methanesulfonylthiophene-2-carbaldehyde during storage

Technical Bulletin: Stability & Storage of 3-Methanesulfonylthiophene-2-carbaldehyde

Executive Summary

3-Methanesulfonylthiophene-2-carbaldehyde is a highly functionalized heterocyclic building block.[1] While the thiophene core is robust, the C2-aldehyde functionality is susceptible to auto-oxidation to the corresponding carboxylic acid (3-methanesulfonylthiophene-2-carboxylic acid). Furthermore, the strong electron-withdrawing nature of the C3-methanesulfonyl group (

) increases the electrophilicity of the carbonyl carbon, making it prone to hydration (gem-diol formation) upon exposure to atmospheric moisture.

This guide outlines the mechanistic causes of degradation, the "Gold Standard" storage protocol, and remediation strategies for oxidized material.

Part 1: The Science of Degradation

To prevent degradation, one must understand the enemy. The primary failure mode is Radical Auto-Oxidation .

The Mechanism

Unlike simple hydrolysis, oxidation does not require water; it requires molecular oxygen (

) and a radical initiator (often light or trace metal impurities). The reaction proceeds via a radical chain mechanism:

• Initiation: A hydrogen atom is abstracted from the formyl group (

  ), creating an acyl radical.

• Propagation: The acyl radical reacts with atmospheric oxygen to form a peroxy radical, which then abstracts a hydrogen from another aldehyde molecule. This creates a peracid intermediate and a new acyl radical, propagating the chain.

• Termination: The peracid reacts with another equivalent of aldehyde to form two equivalents of the carboxylic acid impurity.

Visualizing the Pathway

The following diagram illustrates the degradation cascade you are trying to prevent.

Figure 1: Radical auto-oxidation pathway converting the aldehyde to the carboxylic acid impurity.

Part 2: Storage Protocol (The Gold Standard)

The presence of the sulfone group makes this molecule a solid (typically), but it does not protect it from air. Follow this tiered storage approach.

Storage Conditions Summary

Condition	Rating	Expected Shelf Life	Notes
Ambient / Air	🔴 Critical	< 1 Week	Rapid surface oxidation; crust formation.
4°C / Air	🟠 Poor	1-2 Months	Oxidation slows but moisture leads to hydration.
-20°C / Nitrogen	🟢 Good	6-12 Months	Standard lab practice.
-20°C / Argon	🌟 Optimal	> 2 Years	Argon is heavier than air, providing a better blanket.

The "Argon Blanket" Protocol

For long-term storage (>1 month), do not rely on the original shipping cap.

• Container Selection: Transfer the material to an amber glass vial with a Teflon-lined screw cap. Reason: Amber glass blocks UV light (radical initiator); Teflon prevents leaching of plasticizers.

• Atmosphere Exchange:

  • Place the open vial in a desiccator or glovebox antechamber.

  • Cycle vacuum/Argon (3 cycles).

  • Pro-Tip: If a glovebox is unavailable, use a balloon of Argon and a long needle to "flush" the headspace of the vial for 60 seconds before capping.

• Sealing: Wrap the cap junction with Parafilm® or electrical tape to prevent gas exchange during freezer contraction/expansion cycles.

• Temperature: Store at -20°C.

Part 3: Troubleshooting & Diagnostics (FAQ)

Q1: My yellow solid has turned into a sticky goo. Is it ruined?

• Diagnosis: This is likely Melting Point Depression . The oxidation product (carboxylic acid) acts as an impurity, drastically lowering the melting point of the mixture.

• Action: Do not use "as is." You must purify it (see Part 4).

Q2: The NMR shows a small peak at 10.0 ppm and a huge broad hump at 11.0+ ppm.

• Analysis:

  • 10.0 ppm: This is your remaining Aldehyde proton (

    ).

  • 11.0+ ppm: This is the Carboxylic Acid proton (

    ).

• Verdict: Significant oxidation has occurred.

Q3: I see a new set of peaks, but no acid peak. The aldehyde peak is small. [1]

• Diagnosis: You might be seeing the Gem-Diol (Hydrate) .

• Mechanism: The electron-withdrawing sulfone group makes the carbonyl carbon very "thirsty." In the presence of water,

  .

• Action: Dissolve in dry solvent (DCM or Toluene) and add activated 4Å Molecular Sieves. Let sit for 2 hours. If the aldehyde peak returns, it was just hydration.

Diagnostic Decision Tree

Figure 2: Workflow for assessing reagent quality before use.

Part 4: Remediation (Purification)

If your material has oxidized, you can recover the pure aldehyde. Do not throw it away.

Method A: The Bisulfite Wash (Best for <5g)

This method exploits the fact that aldehydes form water-soluble bisulfite adducts, while impurities (acids/sulfones) do not, or behave differently.

• Dissolve: Dissolve the impure mixture in minimal Ethyl Acetate.

• Extract: Wash the organic layer with saturated Sodium Bicarbonate (

  ) to remove the Carboxylic Acid impurity. (The acid moves to the aqueous layer).

• Dry & Concentrate: Dry the organic layer over

  , filter, and evaporate.

• Check: Run NMR. If the acid is gone, you are done.

Method B: Recrystallization (Best for >5g)

Since 3-methanesulfonylthiophene-2-carbaldehyde is a solid, recrystallization is efficient.

• Solvent: Ethanol/Water or Ethyl Acetate/Hexane are common pairs for thiophene aldehydes.

• Procedure:

  • Dissolve solid in boiling Ethanol.

  • Add water dropwise until slight turbidity persists.

  • Cool slowly to room temperature, then to 4°C.

  • Filter the crystals. The oxidized acid often remains in the mother liquor.

References

• LibreTexts Chemistry. (2025). Oxidation of Aldehydes: Mechanism and Conditions. Retrieved from [Link][1][2][3][4][5][6]

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. journalskuwait.org [journalskuwait.org]
• 3. Bot Verification [rasayanjournal.co.in]
• 4. 2-Thiophencarbaldehyd 98% | Sigma-Aldrich [sigmaaldrich.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. chemguide.co.uk [chemguide.co.uk]

Technical Support Center: Recrystallization of 3-Methylsulfonylthiophene-2-carbaldehyde

Welcome to the technical support resource for the purification of 3-methylsulfonylthiophene-2-carbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing the recrystallization of this compound. Our focus is on explaining the causality behind experimental choices to ensure you achieve the highest purity and yield.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in recrystallizing 3-methylsulfonylthiophene-2-carbaldehyde?

A1: The primary challenge lies in the molecule's polarity profile. The presence of a highly polar sulfonyl group (-SO₂CH₃) and a moderately polar aldehyde group (-CHO) on the thiophene ring makes solvent selection critical. The ideal solvent must dissolve the compound completely at an elevated temperature but have very low solubility for it at cooler temperatures. Finding a single solvent that meets these criteria can be difficult, often necessitating a two-solvent system for optimal results.

Q2: Which single solvents are good starting points for recrystallization screening?

A2: Based on the principle that "like dissolves like," polar protic and aprotic solvents are the best candidates.[1] Consider starting with short-chain alcohols like ethanol or isopropanol. These solvents can engage in hydrogen bonding and have sufficient polarity to dissolve the compound when heated. However, the compound may retain some solubility at room temperature, potentially impacting yield. Always perform small-scale solubility tests first.[2]

Q3: When should I consider a two-solvent system, and what are some recommended pairs?

A3: A two-solvent system is recommended when no single solvent provides the ideal solubility curve (high solubility when hot, low solubility when cold).[3][4] This is a very common scenario for compounds like 3-methylsulfonylthiophene-2-carbaldehyde. The strategy involves dissolving the compound in a minimum amount of a "good" hot solvent, in which it is highly soluble, and then adding a "poor" or "anti-solvent," in which the compound is insoluble, until the solution becomes turbid.[4]

Recommended solvent pairs to investigate include:

• Ethanol/Water: Ethanol is the "good" solvent, and water is the "poor" solvent.

• Methanol/Chloroform: This combination has been reported for recrystallizing other thiophene derivatives.[5]

• Ethyl Acetate/Hexanes: A common pair balancing moderate and low polarity.

• Acetone/Hexanes: Similar to the above, offering a different polarity profile.[1]

Q4: What are the expected impurities from the synthesis of 3-methylsulfonylthiophene-2-carbaldehyde?

A4: Common impurities may include unreacted starting materials, reagents from the sulfoxidation step, or byproducts from side reactions on the thiophene ring.[3] Recrystallization is particularly effective at removing soluble impurities that are present in smaller quantities, as they will remain in the mother liquor upon cooling.[2]

Recrystallization Troubleshooting Guide

This section addresses specific issues you may encounter during the recrystallization process.

Issue 1: My compound "oils out" instead of forming crystals.

• Question: I dissolved my compound in a hot solvent, but upon cooling, a viscous liquid/oil has separated instead of solid crystals. What's happening and how do I fix it?

• Answer & Protocol: "Oiling out" typically occurs when the solution becomes supersaturated at a temperature above the melting point of your compound, or when there is a high concentration of impurities.[6][7] The oil is essentially a liquid phase of your impure compound.

  Troubleshooting Steps:

  • Re-dissolve and Dilute: Heat the solution to re-dissolve the oil completely. Add a small amount (1-5% of the total volume) of the "good" solvent to slightly decrease the saturation level.[6][8]

  • Promote Slow Cooling: Rapid cooling encourages oil formation. Allow the flask to cool slowly to room temperature. Insulating the flask with paper towels can help.[6][8]

  • Induce Crystallization from the Oil: As the solution cools and the oil reappears, vigorously stir or swirl the flask.[7] The mechanical agitation can break the oil into smaller droplets, providing nucleation sites for crystal growth.

  • Scratch the Flask: Use a glass rod to gently scratch the inside of the flask at the solvent-air interface. The microscopic imperfections in the glass can serve as nucleation points.[6][7]

Issue 2: No crystals are forming, even after the solution has cooled to room temperature.

• Question: My solution is clear and has been cooling for a while, but I see no crystal formation. What should I do?

• Answer & Protocol: This is the most common problem in recrystallization and it almost always means you have used too much solvent.[2][6] The solution is not supersaturated.

  Troubleshooting Steps:

  • Reduce Solvent Volume: Gently heat the solution to boil off a portion of the solvent.[6][8] Reduce the volume by 10-20% and then allow it to cool again.

  • Induce Nucleation: If reducing the volume doesn't work, the solution may be supersaturated but requires a nucleation event.

    • Seed Crystals: If you have a small crystal of pure product, add it to the solution. This provides a perfect template for crystal growth.[6]

    • Scratching: Scratch the inside of the flask with a glass rod.[6]

  • Drastic Cooling: Once all other options are exhausted, place the flask in an ice-water bath to maximize the insolubility of your compound.[7]

Issue 3: My crystal yield is very low.

• Question: I managed to get crystals, but my final mass is much lower than expected. Where did my product go?

• Answer & Protocol: A low yield can result from several procedural errors.

  Troubleshooting Steps:

  • Check the Mother Liquor: Your product may still be in the filtrate. Try to concentrate the mother liquor by boiling off solvent and cooling it to see if a second crop of crystals forms. Note that this second crop may be less pure.

  • Review Your Technique:

    • Minimum Solvent: Did you use the absolute minimum amount of hot solvent to dissolve the compound? Using too much will leave a significant amount of product dissolved even when cold.[2]

    • Cold Rinse: Did you wash the collected crystals with ice-cold solvent? Using room temperature or warm solvent will re-dissolve some of your product from the filter paper.[2]

    • Complete Transfer: Ensure you transferred all crystals to the filter funnel. A small amount of cold solvent can be used to rinse the flask.

Data & Protocols

Table 1: Potential Recrystallization Solvents

Solvent	Boiling Point (°C)	Polarity (Dielectric Constant)	Safety Considerations
Ethanol	78	24.5	Flammable liquid and vapor.
Isopropanol	82	19.9	Flammable liquid and vapor. Causes serious eye irritation.
Ethyl Acetate	77	6.0	Highly flammable liquid and vapor. Causes serious eye irritation.
Acetone	56	20.7	Highly flammable liquid and vapor. Causes serious eye irritation.
Water	100	80.1	Non-flammable.
n-Hexane	69	1.9	Highly flammable liquid and vapor. May be fatal if swallowed and enters airways.

Solvent property data sourced from publicly available chemical databases.

Detailed Protocol: Two-Solvent Recrystallization (Ethanol/Water System)

This protocol provides a robust starting point for purifying 3-methylsulfonylthiophene-2-carbaldehyde.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of ethanol and heat the mixture to boiling (using a hot plate) while stirring. Continue adding small portions of hot ethanol until the solid just dissolves. Using the minimum volume is crucial for good recovery.[2]

• Hot Filtration (if necessary): If there are insoluble impurities (e.g., dust, inorganic salts), perform a hot gravity filtration. Use a pre-warmed funnel and fluted filter paper to prevent premature crystallization in the funnel.[4]

• Addition of Anti-Solvent: While the ethanol solution is still hot, add deionized water dropwise until the solution becomes persistently cloudy (turbid).[4] This indicates that the solution is saturated.

• Re-clarification: Add one or two drops of hot ethanol to re-dissolve the precipitate, resulting in a clear, saturated solution.

• Cooling & Crystallization: Remove the flask from the heat, cover it, and allow it to cool slowly and undisturbed to room temperature. Slow cooling is essential for the formation of pure, well-defined crystals.[7]

• Ice Bath Cooling: Once the flask has reached room temperature, place it in an ice-water bath for 15-20 minutes to maximize crystal precipitation.

• Crystal Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter paper with a minimum amount of ice-cold ethanol/water mixture (in the same ratio used for crystallization) to remove any adhering soluble impurities.[2][4]

• Drying: Allow the crystals to dry completely. Air drying followed by drying in a vacuum oven is recommended to remove all residual solvent.

Visualization of Troubleshooting Workflow

The following diagram illustrates the decision-making process when troubleshooting common recrystallization issues.

Caption: Troubleshooting workflow for recrystallization.

References

• Benchchem. (n.d.). Technical Support Center: Refining Purification Techniques for Thiophene Carboxamide Derivatives.
• Google Patents. (n.d.). US20090318710A1 - Process for the purification of thiophenes.
• University of California, Irvine. (n.d.). Recrystallization.
• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting.
• University of York. (n.d.). Problems with Recrystallisations.
• Wired Chemist. (n.d.). Recrystallization.
• University of Canterbury. (n.d.). RECRYSTALLISATION.
• Synthesis, Characterization of thiophene derivatives and its biological applications. (2025, June 1).
• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization.
• MIT OpenCourseWare. (n.d.). 8.6 - Two-Solvent Recrystallization Guide.

Sources

• 1. Reagents & Solvents [chem.rochester.edu]
• 2. people.chem.umass.edu [people.chem.umass.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. ocw.mit.edu [ocw.mit.edu]
• 5. journalwjarr.com [journalwjarr.com]
• 6. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 7. Recrystallization [wiredchemist.com]
• 8. chem.libretexts.org [chem.libretexts.org]

stability of 3-methanesulfonylthiophene-2-carbaldehyde in basic conditions

A Guide for Researchers, Scientists, and Drug Development Professionals on the Stability and Handling in Basic Conditions

Welcome to the technical support center for 3-methanesulfonylthiophene-2-carbaldehyde. This resource is designed to provide in-depth guidance and troubleshooting advice for researchers encountering challenges with the stability of this compound under basic experimental conditions. As Senior Application Scientists, we have compiled this guide based on established chemical principles and practical laboratory experience to ensure the integrity of your research.

Introduction: Understanding the Chemistry

3-Methanesulfonylthiophene-2-carbaldehyde is a versatile heterocyclic aldehyde. Its reactivity is primarily dictated by two functional groups: the aldehyde and the methanesulfonyl group, both attached to a thiophene ring. The thiophene ring itself is an aromatic heterocycle, which contributes to the overall stability of the molecule.[1][2][3] However, the aldehyde group, lacking α-hydrogens, is susceptible to specific base-catalyzed reactions. The methanesulfonyl group is generally stable under a range of conditions, including basic media.[4]

This guide will focus on the primary stability concern when handling 3-methanesulfonylthiophene-2-carbaldehyde in the presence of bases: the Cannizzaro reaction.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you might encounter during your experiments.

Issue 1: My reaction is yielding unexpected products, including an alcohol and a carboxylic acid.

• Question: I'm running a reaction with 3-methanesulfonylthiophene-2-carbaldehyde under basic conditions and my analysis (e.g., NMR, LC-MS) shows the formation of 3-methanesulfonylthiophene-2-methanol and 3-methanesulfonylthiophene-2-carboxylic acid. What is happening?

• Answer: You are likely observing the products of a Cannizzaro reaction.[5][6] This is a characteristic reaction of aldehydes that do not have a hydrogen atom on the carbon adjacent to the aldehyde group (the α-carbon). In the presence of a strong base (e.g., NaOH, KOH), two molecules of the aldehyde undergo a disproportionation reaction. One molecule is reduced to the corresponding primary alcohol, and the other is oxidized to the carboxylic acid (which will be deprotonated to the carboxylate salt under basic conditions).[5][7][8]

  Root Cause Analysis:

  • Strong Base: The use of concentrated strong bases is a primary trigger for the Cannizzaro reaction.[5][9]

  • Elevated Temperature: Higher reaction temperatures can accelerate the rate of the Cannizzaro reaction.

  • Prolonged Reaction Time: Leaving the aldehyde in a basic solution for an extended period increases the likelihood of this side reaction occurring.

  Solutions:

  • Use a Weaker Base: If your desired reaction can proceed with a milder base (e.g., sodium bicarbonate, potassium carbonate, or an organic base like triethylamine), switching to these conditions can often prevent the Cannizzaro reaction.

  • Lower the Temperature: Running your reaction at a lower temperature will slow down the rate of the Cannizzaro reaction.

  • Control Stoichiometry: Use the base in stoichiometric amounts rather than in large excess.

  • Monitor Reaction Progress: Closely monitor your reaction (e.g., by TLC or LC-MS) to determine the optimal time to quench the reaction before significant degradation occurs.

Issue 2: I'm observing low yield of my desired product and a complex mixture of byproducts.

• Question: My reaction, which involves a nucleophilic addition to the aldehyde, is giving a very low yield. The reaction mixture appears to be a complex mess. Could the base be the problem?

• Answer: Yes, the basic conditions could be the root cause. Besides the Cannizzaro reaction, other base-mediated side reactions could be occurring, leading to a complex mixture. While the thiophene ring and the sulfonyl group are generally robust, strong basic conditions can sometimes lead to unforeseen decomposition pathways, especially at elevated temperatures.

  Troubleshooting Steps:

  • Confirm Cannizzaro Products: First, analyze your reaction mixture for the presence of the alcohol and carboxylic acid characteristic of the Cannizzaro reaction. If they are present, this is a significant pathway for your starting material consumption.

  • Base-Compatibility Test: Perform a control experiment where you subject 3-methanesulfonylthiophene-2-carbaldehyde to the same basic conditions (solvent, temperature, base concentration) but without your other reactants. Analyze the stability of the starting material over time. This will help you isolate the effect of the base on your aldehyde.

  • Consider Alternative Synthetic Routes: If your desired transformation requires strongly basic conditions that are incompatible with the aldehyde, you may need to consider an alternative synthetic strategy. This could involve protecting the aldehyde group, performing the base-sensitive step, and then deprotecting the aldehyde.

Frequently Asked Questions (FAQs)

• Q1: Is the methanesulfonyl group stable under basic conditions?

  • A: Generally, yes. Sulfonyl groups are known to be stable under both acidic and basic conditions. They are often used as protecting groups for amines due to their stability.[4] Cleavage of a sulfonyl group typically requires harsh reductive or strongly acidic conditions.[4] Therefore, it is unlikely that the methanesulfonyl group is the primary site of reactivity under typical basic conditions used in synthesis.

• Q2: Can 3-methanesulfonylthiophene-2-carbaldehyde undergo an aldol reaction?

  • A: No. The aldol reaction requires the presence of an enolizable proton (an α-hydrogen). Since 3-methanesulfonylthiophene-2-carbaldehyde lacks a hydrogen atom on the carbon adjacent to the aldehyde group, it cannot form an enolate and therefore cannot undergo an aldol reaction.[5] This lack of α-hydrogens is precisely why it is susceptible to the Cannizzaro reaction in the presence of a strong base.

• Q3: What is the expected stability of the thiophene ring in base?

  • A: The thiophene ring is an aromatic heterocycle and is generally stable under a wide range of conditions, including basic media.[1][3] While extremely harsh conditions can lead to ring-opening or other decomposition pathways, under typical synthetic basic conditions, the thiophene ring is expected to be stable.

• Q4: How can I quantitatively assess the stability of 3-methanesulfonylthiophene-2-carbaldehyde in my basic reaction conditions?

  • A: You can perform a stability study using High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC). A detailed protocol for a general stability assay is provided below. This will allow you to quantify the degradation of your starting material over time under your specific experimental conditions.

Visualizing the Cannizzaro Reaction

The following diagram illustrates the mechanism of the Cannizzaro reaction for 3-methanesulfonylthiophene-2-carbaldehyde.

Caption: Mechanism of the Cannizzaro Reaction.

Experimental Protocols

Protocol 1: General Assay for Stability Assessment

This protocol provides a framework for testing the stability of 3-methanesulfonylthiophene-2-carbaldehyde under specific basic conditions.

Objective: To quantify the degradation of 3-methanesulfonylthiophene-2-carbaldehyde over time in a given basic solution.

Materials:

• 3-Methanesulfonylthiophene-2-carbaldehyde

• Desired solvent (e.g., THF, Dioxane, Water)

• Desired base (e.g., NaOH, K₂CO₃, Et₃N)

• Internal standard (a stable, non-reactive compound for quantification)

• HPLC or GC system with a suitable column

• Autosampler vials

• Quenching solution (e.g., dilute HCl)

Procedure:

• Prepare a Stock Solution: Accurately prepare a stock solution of 3-methanesulfonylthiophene-2-carbaldehyde and an internal standard in the chosen reaction solvent.

• Initiate the Experiment: In a reaction vessel, add the solvent and the base at the desired concentration and temperature.

• Start the Clock: Add a known volume of the stock solution to the basic solution. This is your t=0.

• Sampling: At regular intervals (e.g., t = 0, 15 min, 30 min, 1h, 2h, 4h, 24h), withdraw a small aliquot of the reaction mixture.

• Quench the Reaction: Immediately quench the reaction in the aliquot by adding it to a vial containing a quenching solution (e.g., dilute HCl) to neutralize the base and stop the degradation.

• Analysis: Analyze the quenched samples by HPLC or GC.

• Data Interpretation: Calculate the percentage of 3-methanesulfonylthiophene-2-carbaldehyde remaining at each time point relative to the internal standard. Plot the percentage of starting material remaining versus time.

Workflow for Stability Assessment

Sources

• 1. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 2. uomus.edu.iq [uomus.edu.iq]
• 3. Thiophene derivatives - Georganics [georganics.sk]
• 4. Sulfonyl Protective Groups | Chem-Station Int. Ed. [en.chem-station.com]
• 5. Cannizzaro reaction - Wikipedia [en.wikipedia.org]
• 6. Cannizzaro Reaction and Crossed Cannizzaro Reaction | Pharmaguideline [pharmaguideline.com]
• 7. organicreactions.org [organicreactions.org]
• 8. Cannizzaro Reaction Mechanism | Steps, Conditions, Uses & FAQs [allen.in]
• 9. un.uobasrah.edu.iq [un.uobasrah.edu.iq]

Technical Support Center: Overcoming Low Reactivity of Thiophene Aldehydes in Condensation Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting strategies and frequently asked questions regarding the low reactivity of thiophene aldehydes in condensation reactions. Our goal is to equip you with the knowledge to diagnose and solve common experimental challenges, backed by scientific principles and validated protocols.

Troubleshooting Guide: Quick-Find Solutions

This section addresses the most common issues encountered in the lab when working with thiophene aldehydes in condensation reactions like the Knoevenagel and Claisen-Schmidt condensations.

Question: My condensation reaction with thiophene-2-carboxaldehyde is sluggish or shows no product formation, while the same reaction with benzaldehyde works perfectly. What is the primary cause?

Answer: The reduced reactivity of thiophene-2-carboxaldehyde compared to benzaldehyde is a known issue stemming from the electronic properties of the thiophene ring. Thiophene is an electron-rich aromatic heterocycle.[1] The sulfur atom's lone pair of electrons participates in resonance, donating electron density to the ring. This effect extends to the aldehyde group, reducing the partial positive charge on the carbonyl carbon. A less electrophilic carbonyl carbon is less susceptible to nucleophilic attack, which is the key step in condensation reactions.[1][2] Kinetic studies have confirmed that thiophene-2-carbaldehyde reacts slower than benzaldehyde in base-catalyzed condensations.[3]

Question: I am observing very low yields. How can I improve the conversion of my thiophene aldehyde condensation reaction?

Answer: Low yields can often be overcome by adjusting the reaction conditions to favor the product. Consider the following strategies:

• Catalyst Choice: The selection of the base catalyst is crucial. For Knoevenagel condensations, common choices include piperidine, 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU), or even potassium hydroxide (KOH).[4] For Claisen-Schmidt condensations, a strong base like sodium hydroxide is often used.[5] It's advisable to screen a few catalysts to find the optimal one for your specific substrates.

• Temperature and Reaction Time: Increasing the reaction temperature can often provide the necessary activation energy to overcome the lower reactivity. Refluxing in a suitable solvent like ethanol is a common practice.[4] However, be cautious of potential side reactions at higher temperatures.[6] Monitoring the reaction by Thin Layer Chromatography (TLC) is essential to determine the optimal reaction time.

• Microwave Irradiation: Microwave-assisted organic synthesis (MAOS) has proven to be highly effective for these reactions. It can dramatically reduce reaction times (from hours to minutes) and often leads to higher yields compared to conventional heating.[5][7][8]

Question: My reaction is producing a complex mixture of byproducts, making purification a nightmare. What are the likely side reactions and how can I minimize them?

Answer: The formation of multiple products is a common challenge. Here are some likely side reactions and how to address them:

• Self-Condensation: If your active methylene compound or ketone has α-hydrogens, it can undergo self-condensation.[6] To minimize this, you can try slowly adding the thiophene aldehyde to a mixture of the active methylene compound/ketone and the base.

• Cannizzaro Reaction: If your thiophene aldehyde lacks α-hydrogens, it can undergo a disproportionation reaction in the presence of a strong base to yield a corresponding alcohol and carboxylic acid.[6] Using a milder base or carefully controlling the stoichiometry of the strong base can mitigate this.

• Polymerization: Aldehydes can be prone to polymerization, especially under harsh basic or acidic conditions and high temperatures, leading to tar-like substances.[6] Using moderate temperatures and reaction times can help avoid this.

Frequently Asked Questions (FAQs): Deeper Insights

This section provides more detailed explanations of the underlying principles governing the reactivity of thiophene aldehydes.

Question 1: What is the fundamental electronic difference between thiophene and benzene that affects the reactivity of their corresponding aldehydes?

Answer 1: The key difference lies in the aromatic systems. Benzene is a six-membered carbocyclic aromatic ring. Thiophene, on the other hand, is a five-membered heteroaromatic ring containing a sulfur atom.[2] The sulfur atom in thiophene possesses lone pairs of electrons that it donates into the π-system of the ring through resonance.[1] This makes the thiophene ring more electron-rich than the benzene ring.[2] This increased electron density is delocalized across the ring and onto the attached aldehyde group, which reduces the electrophilicity of the carbonyl carbon in thiophene aldehyde, making it less reactive towards nucleophiles compared to benzaldehyde.[1]

Diagram: Electronic Effects on Carbonyl Electrophilicity

Caption: Comparison of electronic effects on carbonyl reactivity.

Question 2: Can I enhance the reactivity of thiophene aldehyde by modifying its structure?

Answer 2: Yes, modifying the thiophene ring with electron-withdrawing groups (EWGs) can significantly enhance the reactivity of the aldehyde. By placing a potent EWG, such as a nitro group (-NO2), on the thiophene ring, you can counteract the electron-donating effect of the sulfur atom.[9] This withdrawal of electron density makes the carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack. For example, 2-nitrothiophene-3-carbaldehyde is a highly reactive substrate for Knoevenagel condensations.[9]

Question 3: Are there alternative energy sources that can promote the condensation of less reactive thiophene aldehydes?

Answer 3: As mentioned in the troubleshooting guide, microwave irradiation is an excellent alternative to conventional heating.[7][8] The rapid and uniform heating provided by microwaves can significantly accelerate the reaction rate, often leading to cleaner reactions and higher yields in a fraction of the time required for traditional methods.[5] This is particularly beneficial for reactions involving less reactive substrates like thiophene aldehydes.

Validated Experimental Protocols

Here are detailed, step-by-step protocols for common condensation reactions involving thiophene aldehydes.

Protocol 1: Knoevenagel Condensation of 2-Thiophenecarboxaldehyde with Ethyl Cyanoacetate

This protocol is adapted from procedures for similar heterocyclic aldehydes.[4]

Materials:

• 2-Thiophenecarboxaldehyde

• Ethyl cyanoacetate

• Ethanol (absolute)

• Piperidine

• Round-bottom flask with reflux condenser

• Magnetic stirrer and hotplate

• Standard laboratory glassware for workup and purification

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2-thiophenecarboxaldehyde (1.0 eq) and ethyl cyanoacetate (1.1 eq) in absolute ethanol (10-20 mL).

• Add a catalytic amount of piperidine (0.1 eq) to the solution.

• Heat the reaction mixture to reflux and monitor its progress using Thin Layer Chromatography (TLC).

• Upon completion (typically 2-6 hours), cool the reaction mixture to room temperature.

• If a precipitate forms, filter the solid product and wash it with cold ethanol.

• If no precipitate forms, remove the solvent under reduced pressure.

• Purify the crude product by recrystallization from ethanol or by column chromatography on silica gel.

Diagram: Knoevenagel Condensation Workflow

Caption: Generalized workflow for Knoevenagel condensation.

Protocol 2: Microwave-Assisted Claisen-Schmidt Condensation of 2-Thiophenecarboxaldehyde with Acetophenone

This protocol is based on general procedures for microwave-assisted chalcone synthesis.[5][8]

Materials:

• 2-Thiophenecarboxaldehyde

• Acetophenone

• Ethanol

• Sodium hydroxide (NaOH) solution

• Microwave reactor

• Standard laboratory glassware for workup and purification

Procedure:

• In a microwave-safe reaction vessel, combine equimolar amounts of 2-thiophenecarboxaldehyde and acetophenone in ethanol.

• Add a catalytic amount of aqueous sodium hydroxide solution.

• Seal the vessel and place it in the microwave reactor.

• Irradiate the mixture at a suitable power (e.g., 210 W) and temperature for a short duration (e.g., 30-90 seconds). The optimal conditions may need to be determined experimentally.

• After irradiation, cool the reaction vessel to room temperature.

• Pour the reaction mixture into cold water.

• Collect the precipitated solid by vacuum filtration and wash it thoroughly with water.

• Dry the crude product and purify it by recrystallization from a suitable solvent like ethanol.

Data Summary Table

The following table summarizes typical conditions and outcomes for condensation reactions involving thiophene aldehydes, providing a reference for experimental design.

Aldehyde	Active Methylene/Ketone	Catalyst	Solvent	Conditions	Yield (%)	Reference
2-Thiophenecarboxaldehyde	Cyanoacetic Acid	KOH (20 mol%)	Water	75 °C (Microwave), 20 min	>95	[4]
3-Methyl-2-thiophenecarboxaldehyde	Ethyl Cyanoacetate	Piperidine	Ethanol	Reflux	90	[4]
2-Acetylthiophene	Substituted Benzaldehyde	NaOH	Ethanol	Microwave (210W), 30-50s	80-90	[8]
Aromatic Aldehydes	Malononitrile	DBU	Water	Room Temp, 5 min	98	[4]

References

• A Comparative Analysis of the Reactivity of Furan- and Thiophene-Based Aldehydes - Benchchem.
• Microwave-assisted Palladium catalysed CH acylation with aldehydes. Synthesis and diversification of 3-acylthiophen - ADDI.
• Microwave-assisted palladium catalysed C–H acylation with aldehydes: synthesis and diversification of 3-acylthiophenes - Organic & Biomolecular Chemistry (RSC Publishing).
• A Comparative Guide to the Reactivity of 2-(Thiophen-2-yl)acetaldehyde and Benzaldehyde - Benchchem.
• Application Notes and Protocols for Knoevenagel Condensation with 5-Methyl-2-thiophenecarboxaldehyde - Benchchem.
• Application Notes and Protocols: Knoevenagel Condensation of 2-Nitrothiophene-3-carbaldehyde for the Synthesis of Biologically A - Benchchem.

• Kinetic study of the base-catalysed reactions of benzaldehyde and thiophene-2-carbaldehyde with acetonitriles - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). Available at: [Link]

• Three-component condensation of 2-aminothiophene-3-carboxylic acid derivatives with aldehydes and Meldrum's acid | Request PDF - ResearchGate. Available at: [Link]

• The Aldehyde Functional Group in Substituted Thiophenes: A Technical Guide to Reactivity and Application - Benchchem.
• US Patent for Condensation products of thiophenes with formaldehyde and hydroxylamine salts.

• Catalytic C–H Bond Activation and Knoevenagel Condensation Using Pyridine-2,3-Dicarboxylate-Based Metal–Organic Frameworks - PMC. Available at: [Link]

• Microwave Assisted Synthesis of Chalcone and Biological Activity - Scholars Research Library.
• Chapter 9, thiophene.
• troubleshooting side reactions in Claisen-Schmidt condensation - Benchchem.

• Conventional and Microwave Irradiation Methods, Synthesis and Antibacterial Evaluation of Thiophene Chalcones Derivatives - Al-Nisour Journal for Medical Sciences. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Kinetic study of the base-catalysed reactions of benzaldehyde and thiophene-2-carbaldehyde with acetonitriles - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. journal.nuc.edu.iq [journal.nuc.edu.iq]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Microwave-assisted palladium catalysed C–H acylation with aldehydes: synthesis and diversification of 3-acylthiophenes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

handling moisture sensitivity of 3-methanesulfonylthiophene-2-carbaldehyde

This technical support guide addresses the handling, storage, and troubleshooting of 3-methanesulfonylthiophene-2-carbaldehyde (CAS: 2092396-88-6). This compound exhibits specific moisture sensitivity due to the electronic influence of the methanesulfonyl group on the thiophene ring.

[1]

Core Technical Overview

Why is this compound moisture sensitive?

Unlike simple thiophene-2-carbaldehyde, the 3-methanesulfonyl derivative possesses a strong electron-withdrawing group (EWG)—the sulfone (

)—at the C3 position.

• Electronic Effect: The sulfone group exerts a powerful inductive (

  ) and mesomeric ( ) effect, significantly reducing electron density at the adjacent C2 position.

• Consequence: The carbonyl carbon of the aldehyde becomes highly electrophilic. Upon exposure to atmospheric moisture, it rapidly undergoes nucleophilic attack by water to form a gem-diol (hydrate) .

• Reversibility: This hydration is an equilibrium process. While often reversible, the formation of the hydrate alters the physical state (solid to gum), changes solubility, and interferes with stoichiometric calculations in downstream synthesis (e.g., reductive aminations or Wittig reactions).

Physical Properties & Identification

Property	Data	Note
CAS Number	2092396-88-6	Unique identifier [1].[1][2]
Formula		MW: 190.24 g/mol .[1]
Appearance	Off-white to yellow solid	May turn into a sticky oil/gum upon hydration.
Solubility	DMSO, DMF, DCM, Chloroform	Limited solubility in water (but reacts with it).
Stability	Moisture Sensitive	Hygroscopic; store under inert atmosphere ( /Ar).

Troubleshooting Guide & FAQs

Q1: The compound arrived as a sticky gum instead of a solid. Is it degraded?

Diagnosis: It has likely absorbed atmospheric moisture and formed the gem-diol hydrate. This is common if the packaging seal was compromised during transit. Resolution (Dehydration Protocol):

• Dissolution: Dissolve the gum in a solvent that forms a positive azeotrope with water (e.g., Toluene or Benzene).

• Reflux: Reflux the solution using a Dean-Stark apparatus to physically remove water.

• Drying: Alternatively, add activated 4Å molecular sieves to a solution in Dichloromethane (DCM) and stir for 4–6 hours.

• Recovery: Filter and concentrate in vacuo under a strictly anhydrous atmosphere.

Q2: My 1H NMR shows no aldehyde peak at ~10 ppm. What happened?

Analysis: The disappearance of the diagnostic aldehyde proton (

9.8–10.2 ppm) and the appearance of a broad singlet or doublet upfield ( 5.0–6.5 ppm) indicates complete conversion to the hydrate form [2]. Corrective Action:

• Immediate: Run the NMR in a dry solvent (e.g.,

  dried over basic alumina) to confirm.

• Processing: If the aldehyde peak returns after drying (see Q1), the compound is recoverable. If new peaks appear in the aromatic region, irreversible oxidation to the carboxylic acid may have occurred (less common than hydration but possible).

Q3: How should I set up a reaction with this aldehyde to ensure success?

Protocol:

• Drying: Always dry the aldehyde in vacuo (high vacuum line) for 30 minutes before weighing.

• Atmosphere: Use standard Schlenk techniques. Purge reaction vessels with Argon or Nitrogen.

• Solvents: Use anhydrous solvents (THF, DCM, or Toluene) dispensed from a solvent purification system (SPS) or dried over molecular sieves.

Experimental Protocols & Workflows

Protocol A: Reverting the Hydrate (Dehydration)

Use this workflow if the material appears wet or sticky.

• Setup: Equip a 50 mL round-bottom flask with a magnetic stir bar and a Dean-Stark trap topped with a reflux condenser.

• Solvent: Add the crude aldehyde and Toluene (10 mL per gram of aldehyde).

• Process: Heat to reflux (

  ). Monitor the trap for water separation. Continue until the distillate is clear (approx. 1–2 hours).

• Isolation: Cool to room temperature under Argon. Evaporate the toluene on a rotary evaporator flushed with inert gas.

• Storage: Immediately store the resulting solid in a desiccator or glovebox.

Protocol B: Storage & Handling

• Long-term Storage:

  in a sealed vial, preferably inside a secondary container with desiccant (e.g., Drierite).

• Short-term Handling: Open vials only after allowing them to reach room temperature to prevent condensation.

Mechanism & Workflow Visualization

The following diagram illustrates the equilibrium between the aldehyde and its hydrate, driven by the electron-withdrawing nature of the sulfone group, and the dehydration workflow.

Caption: The electron-withdrawing sulfone group facilitates rapid hydration. Azeotropic distillation shifts the equilibrium back to the active aldehyde.

References

• National Institute of Standards and Technology (NIST) . (n.d.). 3-Methyl-2-thiophenecarboxaldehyde.[2][3][4] (Structural analog data). Retrieved February 15, 2026, from [Link]

Sources

• 1. namiki-s.co.jp [namiki-s.co.jp]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. 3-Methyl-2-thiophenecarboxaldehyde [webbook.nist.gov]
• 4. calpaclab.com [calpaclab.com]

Reference Data & Comparative Studies

A Researcher's Guide to the Melting Point Determination of 3-Methanesulfonylthiophene-2-carbaldehyde and its Analogs

The introduction of a sulfonyl group at the 3-position of the thiophene ring is expected to significantly influence the intermolecular forces, and consequently, the melting point, compared to simpler thiopene-2-carbaldehydes. Understanding this property is a crucial first step in its physicochemical profiling.

Comparative Melting Point Data of Thiophene-2-Carbaldehyde Derivatives

To provide a context for the experimental determination of the melting point of 3-methanesulfonylthiophene-2-carbaldehyde, the following table summarizes the reported melting points of several analogous compounds. This comparative data highlights the impact of different substituents on the melting point of the thiophene-2-carbaldehyde scaffold.

Compound Name	Structure	Melting Point (°C)
3-Methanesulfonylthiophene-2-carbaldehyde	(Structure not available)	Not reported in literature
Thiophene-2-carbaldehyde	(Structure not available)	Liquid at room temperature[1]
3-Methylthiophene-2-carboxaldehyde	(Structure not available)	Liquid at room temperature[2][3]
Benzo[b]thiophene-2-carbaldehyde	(Structure not available)	33-35

The Critical Role of Accurate Melting Point Determination

The melting point is not merely a number; it is a reflection of the crystalline lattice energy of a compound. For a pure substance, the melting point is a sharp, well-defined range, typically less than 1°C. The presence of impurities disrupts the crystal lattice, leading to a depression and broadening of the melting point range. Therefore, an accurate melting point determination serves two primary purposes:

• Identification: A measured melting point can be compared to literature values to confirm the identity of a synthesized compound.

• Purity Assessment: A sharp melting point range is a strong indicator of high purity.

Given the absence of a reported melting point for 3-methanesulfonylthiophene-2-carbaldehyde, the protocol outlined below provides a robust method for its initial characterization.

Experimental Protocol for Melting Point Determination

This protocol is designed to yield accurate and reproducible melting point data, a cornerstone of good laboratory practice.

Instrumentation:

• Melting point apparatus (e.g., Mel-Temp or similar digital instrument)

• Capillary tubes (open at one end)

• Spatula

• Mortar and pestle

Procedure:

• Sample Preparation:

  • Ensure the sample of 3-methanesulfonylthiophene-2-carbaldehyde is a finely ground, homogenous powder. If necessary, use a mortar and pestle to gently grind the crystals.

  • The sample must be completely dry. If there is any suspicion of residual solvent, dry the sample under vacuum.

• Loading the Capillary Tube:

  • Tap the open end of a capillary tube into the powdered sample to collect a small amount of material.

  • Invert the tube and gently tap the sealed end on a hard surface to pack the sample into the bottom.

  • The packed sample height should be approximately 2-3 mm. An excessive amount of sample can lead to a broader melting range.

• Determination of Approximate Melting Point (Rapid Heating):

  • Place the loaded capillary tube into the heating block of the melting point apparatus.

  • Set a rapid heating rate (e.g., 10-20°C per minute).

  • Observe the sample and note the temperature at which it begins to melt and the temperature at which it is completely molten. This provides a rough estimate of the melting range.

• Accurate Melting Point Determination (Slow Heating):

  • Allow the apparatus to cool to at least 20°C below the approximate melting point observed in the previous step.

  • Insert a new, freshly packed capillary tube with the sample.

  • Set a slow heating rate of 1-2°C per minute. A slow heating rate is crucial for allowing the sample and the thermometer to be in thermal equilibrium, ensuring an accurate reading.

  • Carefully observe the sample through the magnifying lens.

  • Record the temperature at which the first droplet of liquid appears (the onset of melting).

  • Continue to heat slowly and record the temperature at which the last solid crystal disappears (the completion of melting).

  • The recorded values represent the melting point range.

• Repeat for Reproducibility:

  • Repeat the accurate melting point determination at least two more times with fresh samples to ensure the results are consistent and reproducible.

Scientific Integrity & Logic: A Self-Validating System

The trustworthiness of this protocol lies in its systematic approach to minimizing error and ensuring accuracy.

• Causality in Experimental Choices: The initial rapid heating phase is a time-saving measure to quickly identify the approximate melting range. The subsequent slow heating phase is the core of the accurate measurement, as it ensures that the observed melting occurs at a temperature that is a true representation of the phase transition.

• Self-Validation: The protocol's insistence on repeating the measurement validates the results. Consistent melting point ranges across multiple measurements provide a high degree of confidence in the obtained data. A broad or inconsistent melting range would immediately signal the presence of impurities or decomposition of the sample upon heating.

Visualizing the Workflow

The following diagram illustrates the logical flow of the melting point determination protocol.

Caption: Experimental workflow for accurate melting point determination.

Logical Relationships in Melting Point Analysis

The interpretation of melting point data relies on understanding the relationship between purity and the observed melting range.

Caption: Relationship between sample purity and melting point characteristics.

By following this comprehensive guide, researchers can confidently determine the melting point range of novel compounds like 3-methanesulfonylthiophene-2-carbaldehyde, ensuring the generation of high-quality, reliable data for publication and further research. This fundamental characterization is a critical step in the journey of drug discovery and development.

References

• Cremlyn, R. J. (1981). The reactions of some thiophene sulfonyl derivatives.

• Thiophene-2-carboxaldehyde. (n.d.). In Wikipedia. Retrieved February 15, 2026, from [Link]

• Design and Synthesis of Arylthiophene-2-Carbaldehydes via Suzuki-Miyaura Reactions and Their Biological Evaluation. (2013). National Center for Biotechnology Information. [Link]

• Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. (2023). National Center for Biotechnology Information. [Link]

• Benzo[b]thiophene-2-carbaldehyde. (2014). MDPI. [Link]

• Some chalcones derived from thiophene-3-carbaldehyde: synthesis and crystal structures. (2019). National Center for Biotechnology Information. [Link]

• 3-Methylthiophene-2-carboxaldehyde Supplier & Manufacturer China. (n.d.). Quinoline. Retrieved February 15, 2026, from [Link]

• 3-methyl-2-thiophene carboxaldehyde, 5834-16-2. (n.d.). The Good Scents Company. Retrieved February 15, 2026, from [Link]

• 3-Methyl-2-thiophenecarboxaldehyde | C6H6OS | CID 79911. (n.d.). PubChem. Retrieved February 15, 2026, from [Link]

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• 1. Thiophene-2-carboxaldehyde - Wikipedia [en.wikipedia.org]
• 2. chemimpex.com [chemimpex.com]
• 3. 3-Methylthiophene-2-carboxaldehyde Supplier & Manufacturer China | Specifications, Price, Safety Data | High Purity 3-Methylthiophene-2-carboxaldehyde for Research [quinoline-thiophene.com]

comparing electron-withdrawing effects of 3-sulfonyl vs 3-nitro thiophene aldehydes

Initiating Data Collection

I'm now starting a thorough search for experimental data and theoretical insights. My focus is the electron-withdrawing effects of sulfonyl and nitro groups, particularly their impact at the 3-position of a target molecule. This initial phase involves gathering information on how these groups affect molecular properties.

Analyzing Electron-Withdrawing Effects

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Analyzing Electrophilic Reactivity

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Seeking Empirical Data

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Prioritizing Comparative Evidence

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Refining Research Strategies

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Formulating Search Queries

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Gathering foundational data

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Analyzing key data gaps

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Refining Search Strategies

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Identifying Critical Data Needs

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Expanding Data Gathering

Refining Data Acquisition

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